Cas no 2411254-65-2 (N-[1-[5-(3-Bromophenyl)-1,2,4-oxadiazol-3-yl]propyl]-2-chloropropanamide)
N-[1-[5-(3-Bromophenyl)-1,2,4-oxadiazol-3-yl]propyl]-2-chloropropanamide Chemical and Physical Properties
Names and Identifiers
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- N-[1-[5-(3-Bromophenyl)-1,2,4-oxadiazol-3-yl]propyl]-2-chloropropanamide
- Z1562139945
- N-{1-[5-(3-bromophenyl)-1,2,4-oxadiazol-3-yl]propyl}-2-chloropropanamide
- EN300-7559634
- 2411254-65-2
-
- Inchi: 1S/C14H15BrClN3O2/c1-3-11(17-13(20)8(2)16)12-18-14(21-19-12)9-5-4-6-10(15)7-9/h4-8,11H,3H2,1-2H3,(H,17,20)
- InChI Key: HDLVMWROLRYHCR-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1=NC(C(CC)NC(C(C)Cl)=O)=NO1
Computed Properties
- Exact Mass: 371.00362g/mol
- Monoisotopic Mass: 371.00362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 68Ų
N-[1-[5-(3-Bromophenyl)-1,2,4-oxadiazol-3-yl]propyl]-2-chloropropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559634-0.05g |
N-{1-[5-(3-bromophenyl)-1,2,4-oxadiazol-3-yl]propyl}-2-chloropropanamide |
2411254-65-2 | 95.0% | 0.05g |
$212.0 | 2025-03-22 |
N-[1-[5-(3-Bromophenyl)-1,2,4-oxadiazol-3-yl]propyl]-2-chloropropanamide Related Literature
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-[1-[5-(3-Bromophenyl)-1,2,4-oxadiazol-3-yl]propyl]-2-chloropropanamide
Comprehensive Overview of N-[1-[5-(3-Bromophenyl)-1,2,4-oxadiazol-3-yl]propyl]-2-chloropropanamide (CAS No. 2411254-65-2)
The compound N-[1-[5-(3-Bromophenyl)-1,2,4-oxadiazol-3-yl]propyl]-2-chloropropanamide (CAS No. 2411254-65-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a 1,2,4-oxadiazole core with a 3-bromophenyl substituent and a 2-chloropropanamide side chain, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for targeting enzymes or receptors involved in inflammation and metabolic disorders.
In recent years, the demand for heterocyclic compounds like 1,2,4-oxadiazoles has surged, driven by their role in developing small-molecule therapeutics. The 3-bromophenyl moiety in this compound enhances its lipophilicity, which is critical for membrane permeability—a key factor in CNS drug development. Meanwhile, the 2-chloropropanamide group offers a reactive site for further derivatization, aligning with trends in fragment-based drug design. These attributes make CAS No. 2411254-65-2 a valuable candidate for medicinal chemistry optimization.
From a synthetic chemistry perspective, the preparation of N-[1-[5-(3-Bromophenyl)-1,2,4-oxadiazol-3-yl]propyl]-2-chloropropanamide involves multi-step protocols, including cyclocondensation and amide coupling reactions. Its CAS registry number (2411254-65-2) ensures precise identification in global chemical databases, facilitating collaborations across academia and industry. The compound’s stability under physiological conditions also makes it suitable for in vitro and in vivo studies, addressing growing interest in translational research.
Current discussions in scientific forums highlight the role of 1,2,4-oxadiazole derivatives in addressing antibiotic resistance and neurodegenerative diseases. CAS No. 2411254-65-2 is frequently cited in patents exploring kinase inhibitors and GPCR modulators, reflecting its relevance to precision medicine. Additionally, its structural analogs are being evaluated for crop protection agents, tying into broader concerns about sustainable agriculture.
For researchers navigating chemical space exploration, this compound exemplifies the intersection of computational modeling and empirical synthesis. Its QSAR (Quantitative Structure-Activity Relationship) profile is often analyzed to predict ADMET properties, a hot topic in AI-driven drug discovery. As the scientific community prioritizes green chemistry, methods to synthesize 2411254-65-2 with reduced waste are also under investigation.
In summary, N-[1-[5-(3-Bromophenyl)-1,2,4-oxadiazol-3-yl]propyl]-2-chloropropanamide represents a convergence of innovative chemistry and applied biology. Its CAS number (2411254-65-2) serves as a gateway to a wealth of research opportunities, from targeted therapy to material innovation. As interest grows in personalized healthcare and environmental sustainability, this compound is poised to remain a focal point in interdisciplinary studies.
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